Cas no 897559-93-2 (6-Chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid)

• Product Name: 6-Chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid
• CAS No: 897559-93-2
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• MDL: MFCD03420102
• CID: 1074391
• PubChem ID: 4031079
• Update Time: 2025-04-20

6-Chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid
• 6-CHLORO-2-(2,5-DIMETHYLPHENYL)-QUINOLINE-4-CARBOXYLIC ACID
• DTXSID50398646
• AKOS005170955
• 897559-93-2
• VS-14173
• 6-chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylicacid
• MFCD03420102
• SB72279
• STK502283
• BBL037458
• ALBB-000593

• MDL： MFCD03420102
• Inchi： 1S/C18H14ClNO2/c1-10-3-4-11(2)13(7-10)17-9-15(18(21)22)14-8-12(19)5-6-16(14)20-17/h3-9H,1-2H3,(H,21,22)
• InChI Key： CWDKCVJDMLJKBU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=O)O)=CC(C1C=C(C)C=CC=1C)=N2

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.2Ų

6-Chloro-2-(2,5-dimethylphenyl)quinoline-4-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines